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Compound of Interest

Adenosine-2-carboxy methyl
Compound Name: )
amide

Cat. No.: B15598274

This document provides crucial safety and logistical information for the proper disposal of
Adenosine-2-carboxy methyl amide, a purine nucleoside analogue. The following procedures
are designed to provide clear, step-by-step guidance for researchers, scientists, and drug
development professionals, ensuring safe handling and compliance with standard laboratory
practices.

Important Note: A specific Safety Data Sheet (SDS) for Adenosine-2-carboxy methyl amide
was not located. The following guidance is based on the safety information for the closely
related compound, Adenosine.[1][2][3][4][5] It is imperative to consult with your institution's
Environmental Health and Safety (EHS) department for specific disposal protocols and to
comply with all local, state, and federal regulations.

Summary of Key Data

The following table summarizes the known data for Adenosine, the parent compound of
Adenosine-2-carboxy methyl amide. This information should be used as a precautionary
guide.
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Property Data (for Adenosine)
Chemical Formula C10H13Ns0a4 (for Adenosine)
Appearance Solid

May be harmful if swallowed, inhaled, or

absorbed through the skin. May cause irritation
Hazards ) ]

to the skin, eyes, and respiratory tract.[5]

Suspected of causing genetic defects.[4]

Safety glasses, chemical-resistant gloves, and a
lab coat are required.[1][5] A NIOSH-approved

Personal Protective Equipment (PPE) , _ _
respirator should be used if dust is generated.[1]

[5]

Store in a tightly sealed container in a cool, dry,
Storage .
and well-ventilated area.[3]

**Detailed Disposal Protocol

Follow these steps for the safe disposal of Adenosine-2-carboxy methyl amide:

o Consult Institutional Guidelines: Before beginning any disposal process, review your
organization's specific chemical waste management procedures and consult with your EHS
department.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.[1][5]

o Waste Collection:

o Solid Waste: Collect dry, unused Adenosine-2-carboxy methyl amide and any
contaminated materials (e.g., weigh boats, contaminated paper towels) in a clearly
labeled, sealed, and compatible hazardous waste container.[1][3] Avoid generating dust.[1]

o Liquid Waste: For solutions containing Adenosine-2-carboxy methyl amide, transfer the
waste to a labeled, sealed, and compatible hazardous waste container. Do not mix with
other waste streams unless explicitly permitted by your institution's EHS guidelines.
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o Sharps Waste: Any needles, syringes, or other sharps contaminated with Adenosine-2-
carboxy methyl amide must be disposed of in a designated sharps container.

e Labeling: Clearly label the hazardous waste container with the full chemical name
("Adenosine-2-carboxy methyl amide"), the approximate quantity, and any known hazard
symbols.

o Storage of Waste: Store the sealed waste container in a designated and secure hazardous
waste accumulation area, away from incompatible materials.

o Waste Pickup: Arrange for the collection of the hazardous waste by your institution's EHS
department or a licensed hazardous waste disposal contractor. Do not dispose of
Adenosine-2-carboxy methyl amide down the drain or in regular trash.[1][2]

Emergency Procedures

» Spills: In the event of a spill, evacuate the immediate area. For small spills of solid material,
carefully sweep up the material, avoiding dust generation, and place it in a sealed container
for disposal.[1] For larger spills, or any liquid spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. Ventilate
the area and decontaminate the spill site. Report all spills to your supervisor and EHS
department.

¢ Personal Contact:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the
eyelids open.[1] Seek medical attention.

o Skin: Immediately wash the affected area with soap and plenty of water.[5] Remove
contaminated clothing. Seek medical attention if irritation persists.

o Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[5]

o Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate
medical attention.[5]

Disposal Decision Pathway
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The following diagram outlines the general decision-making process for the disposal of
Adenosine-2-carboxy methyl amide.

Start: Adenosine-2-carboxy methyl amide Waste Generated

\4

Consult Institutional EHS Guidelines and SDS (if available)

Determine Waste Form

Solid Sharps

Solid Waste (Unused chemical, contaminated labware) Liquid Waste (Solutions containing the compound) Sharps Waste (Contaminated needles, etc.)

Collect in a Labeled, Sealed Hazardous Waste Container (Solid) Collect in a Labeled, Sealed Hazardous Waste Container (Liquid)

Dispose of in a Designated Sharps Container

\ 4

Store in Designated Hazardous Waste Acct ion Area <&

Arrange for Pickup by EHS or Licensed Contractor

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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